Cas no 147452-46-8 (L-Valine,L-alanyl-L-alanyl-L-alanyl-L-alanyl-L-alanyl-L-alanyl-L-alanyl-L-alanyl-L-alanyl-L-alanyl-)
147452-46-8 structure
Product Name:L-Valine,L-alanyl-L-alanyl-L-alanyl-L-alanyl-L-alanyl-L-alanyl-L-alanyl-L-alanyl-L-alanyl-L-alanyl-
CAS No:147452-46-8
MF:C35H61N11O12
MW:827.925348043442
CID:1323510
Update Time:2024-08-18
L-Valine,L-alanyl-L-alanyl-L-alanyl-L-alanyl-L-alanyl-L-alanyl-L-alanyl-L-alanyl-L-alanyl-L-alanyl- Chemical and Physical Properties
Names and Identifiers
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- L-Valine,L-alanyl-L-alanyl-L-alanyl-L-alanyl-L-alanyl-L-alanyl-L-alanyl-L-alanyl-L-alanyl-L-alanyl-
- L-Valine, L-alanyl-L-alanyl-L-alanyl-L-alanyl-L-alanyl-L-alanyl-L-alanyl-L-alanyl-L-alanyl-L-alanyl- (9CI)
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- Inchi: 1S/C35H61N11O12/c1-13(2)24(35(57)58)46-34(56)23(12)45-33(55)22(11)44-32(54)21(10)43-31(53)20(9)42-30(52)19(8)41-29(51)18(7)40-28(50)17(6)39-27(49)16(5)38-26(48)15(4)37-25(47)14(3)36/h13-24H,36H2,1-12H3,(H,37,47)(H,38,48)(H,39,49)(H,40,50)(H,41,51)(H,42,52)(H,43,53)(H,44,54)(H,45,55)(H,46,56)(H,57,58)/t14-,15-,16-,17-,18-,19-,20-,21-,22-,23-,24-/m0/s1
- InChI Key: OZZAJPBTDXPMJF-CZPLCLSVSA-N
- SMILES: C(O)(=O)[C@H](C(C)C)NC(=O)[C@H](C)NC(=O)[C@H](C)NC(=O)[C@H](C)NC(=O)[C@H](C)NC(=O)[C@H](C)NC(=O)[C@H](C)NC(=O)[C@H](C)NC(=O)[C@H](C)NC(=O)[C@H](C)NC(=O)[C@H](C)N
Computed Properties
- Exact Mass: 827.45053
Experimental Properties
- Density: 1.238±0.06 g/cm3(Predicted)
- Boiling Point: 1343.6±65.0 °C(Predicted)
- PSA: 354.32
- pka: 3.37±0.10(Predicted)
L-Valine,L-alanyl-L-alanyl-L-alanyl-L-alanyl-L-alanyl-L-alanyl-L-alanyl-L-alanyl-L-alanyl-L-alanyl- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
147452-46-8 (L-Valine,L-alanyl-L-alanyl-L-alanyl-L-alanyl-L-alanyl-L-alanyl-L-alanyl-L-alanyl-L-alanyl-L-alanyl-) Related Products
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